molecular formula C12H8F3NO2 B3095009 5-[4-(Trifluoromethoxy)phenyl]pyridin-3-ol CAS No. 1261740-33-3

5-[4-(Trifluoromethoxy)phenyl]pyridin-3-ol

Cat. No. B3095009
CAS RN: 1261740-33-3
M. Wt: 255.19 g/mol
InChI Key: NFUVWAKKJKHZSD-UHFFFAOYSA-N
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Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “5-[4-(Trifluoromethoxy)phenyl]pyridin-3-ol” are not explicitly provided in the available resources .

Scientific Research Applications

5-TFPPO has been used in a variety of scientific research applications, including as a potential inhibitor of cytochrome P450 enzymes. Cytochrome P450 enzymes are involved in the metabolism of many drugs, and inhibition of these enzymes can lead to drug-drug interactions, as well as altered pharmacokinetics. 5-TFPPO has also been studied as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of this enzyme can lead to an increase in the level of acetylcholine in the brain, which can have a variety of effects on cognitive function. 5-TFPPO has also been studied as a potential inhibitor of the enzyme monoamine oxidase, which is involved in the breakdown of the neurotransmitters serotonin and dopamine. Inhibition of this enzyme can lead to an increase in the levels of these neurotransmitters, which can have a variety of effects on mood and behavior.

Mechanism of Action

The mechanism of action of 5-TFPPO is not yet fully understood. It is believed that the compound works by binding to the active sites of the target enzymes, thereby inhibiting their activity. It is also possible that the compound may interact with other components of the enzyme, such as cofactors or substrates, resulting in an inhibition of enzyme activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-TFPPO are not yet fully understood. However, it is believed that the compound may have a variety of effects on the body, depending on its target enzyme. For example, inhibition of cytochrome P450 enzymes can lead to altered pharmacokinetics, while inhibition of acetylcholinesterase can lead to an increase in the level of acetylcholine in the brain. Inhibition of monoamine oxidase can lead to an increase in the levels of the neurotransmitters serotonin and dopamine.

Advantages and Limitations for Lab Experiments

5-TFPPO has a number of advantages for use in laboratory experiments. The compound is relatively stable, and can be stored at room temperature for extended periods of time. It is also relatively inexpensive, and can be easily synthesized using a variety of methods. However, the compound does have some limitations. It is not water-soluble, and must be dissolved in an organic solvent prior to use. Additionally, the compound is not very soluble in aqueous solutions, and may not be suitable for use in certain types of experiments.

Future Directions

The potential future directions for 5-TFPPO are numerous. The compound could be further studied as a potential inhibitor of other enzymes, such as proteins involved in DNA replication and transcription. Additionally, the compound could be studied as a potential drug candidate, as it has the potential to interact with a variety of biological systems. Finally, the compound could be used as a starting material for the synthesis of other compounds, such as analogues of 5-TFPPO with different functional groups.

Safety and Hazards

The safety and hazards associated with “5-[4-(Trifluoromethoxy)phenyl]pyridin-3-ol” are not explicitly mentioned in the available resources .

properties

IUPAC Name

5-[4-(trifluoromethoxy)phenyl]pyridin-3-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H8F3NO2/c13-12(14,15)18-11-3-1-8(2-4-11)9-5-10(17)7-16-6-9/h1-7,17H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NFUVWAKKJKHZSD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C2=CC(=CN=C2)O)OC(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H8F3NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50683145
Record name 5-[4-(Trifluoromethoxy)phenyl]pyridin-3-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50683145
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

255.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1261740-33-3
Record name 5-[4-(Trifluoromethoxy)phenyl]pyridin-3-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50683145
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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